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Compound of Interest

Compound Name: 1,6-Divinylperfluorohexane

CAS No.: 1800-91-5

Cat. No.: B167291 Get Quote

1,6-Divinylperfluorohexane (CAS No. 1800-91-5), with the chemical name

3,3,4,4,5,5,6,6,7,7,8,8-dodecafluorodeca-1,9-diene, is a specialized fluorinated monomer

critical to the synthesis of advanced functional polymers.[1][2] Its unique molecular structure

consists of a rigid, inert perfluorohexane backbone terminated at both ends by reactive vinyl

groups.[3] This bifunctionality is the cornerstone of its utility, allowing it to act as both a

fundamental monomer for creating fluorinated polymers and a cross-linking agent for producing

robust fluoroelastomers.[3]

The high fluorine content imparts hallmark properties of fluorochemicals, including exceptional

chemical inertness, thermal stability, low surface energy, and hydrophobicity.[3][4] These

characteristics make polymers derived from 1,6-divinylperfluorohexane highly sought after for

applications demanding high performance in harsh environments, from advanced battery

technology to high-performance seals and specialty coatings.[3][4] This guide provides a

comprehensive overview of its properties, synthesis, reactivity, and key applications for

researchers and industry professionals.

Physicochemical Properties
The physical and chemical characteristics of 1,6-divinylperfluorohexane are a direct result of

its heavily fluorinated structure. The strong carbon-fluorine bonds contribute to its stability and

density, while the terminal vinyl groups define its reactivity.
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Property Value Source(s)

Molecular Formula C₁₀H₆F₁₂ [1][3]

Molecular Weight 354.14 g/mol [1][3][5]

Appearance
Colorless to pale yellow, clear

liquid
[4][5]

Density 1.506 g/mL (at 20°C) [1][3][5]

Boiling Point 84°C [1][3][6]

Melting Point -34.8°C [5]

Flash Point 68°C [3][6][7]

Refractive Index 1.506 [1]

Water Solubility
1.61 mg/L (at 20°C); generally

considered insoluble
[1][4][6]

Solubility Soluble in ethanol and acetone [6]

Vapor Pressure 2.05 mmHg (at 25°C) [1][8]

CAS Number 1800-91-5 [4][5]

Synthesis of 1,6-Divinylperfluorohexane
The primary industrial synthesis route for 1,6-divinylperfluorohexane involves a two-step

process starting from commercially available α,ω-diiodoperfluoroalkanes, specifically 1,6-

diiodoperfluorohexane. The process first involves the addition of ethylene across the carbon-

iodine bonds, followed by a dehydroiodination reaction to form the terminal vinyl groups.[1][8]

The choice of a strong base in a suitable solvent is critical for the dehydroiodination step.

Ethanolic potassium hydroxide is commonly used because it effectively removes a proton and

an iodide ion to create the double bond, with reaction conditions optimized to maximize yield

and minimize side reactions.[8]
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Starting Material Reaction Steps Final Product

1,6-Diiodoperfluorohexane
I(CF₂)₆I

Step 1: Ethylenation
+ H₂C=CH₂

Radical Addition Step 2: Dehydroiodination
+ KOH in Ethanol

Intermediate Formation
(Not Isolated) 1,6-Divinylperfluorohexane

H₂C=CH(CF₂)₆CH=CH₂

Elimination Reaction

Click to download full resolution via product page

Caption: Synthesis pathway for 1,6-divinylperfluorohexane.

Experimental Protocol: Dehydroiodination
This protocol describes the synthesis of 1,6-divinylperfluorohexane from its diiodinated

precursor via base-mediated elimination.

Materials:

3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,10-diiododecane

Potassium Hydroxide (KOH)

Ethanol (anhydrous)

Inert atmosphere (Nitrogen or Argon)

Standard reflux glassware, heating mantle, and magnetic stirrer

Procedure:

Set up a round-bottom flask equipped with a reflux condenser and a magnetic stir bar under

an inert atmosphere.

Dissolve the starting material, 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,10-diiododecane, in

anhydrous ethanol within the flask.

In a separate vessel, prepare a solution of potassium hydroxide in ethanol.
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Slowly add the ethanolic KOH solution to the stirred solution of the diiodide precursor at

room temperature.

Heat the reaction mixture to reflux (approximately 70°C) and maintain for 5 hours.[8]

Monitor the reaction progress using an appropriate technique (e.g., GC-MS or ¹⁹F NMR) to

confirm the disappearance of the starting material.

Upon completion, cool the mixture to room temperature.

Perform an aqueous workup to remove the potassium iodide salt and excess KOH.

Extract the organic phase with a suitable solvent (e.g., diethyl ether).

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the

solvent under reduced pressure.

Purify the crude product via vacuum distillation to yield pure 1,6-divinylperfluorohexane. A

typical yield for this step is approximately 75%.[8]

Chemical Reactivity and Polymerization
The reactivity of 1,6-divinylperfluorohexane is dominated by its two terminal vinyl groups.

These sites are susceptible to various addition reactions, making the molecule an excellent

monomer and cross-linker.[3]

Polymer Synthesis: As a monomer, it can undergo polymerization to produce fluorinated

polymers with exceptional chemical resistance and low surface energy.[3]

Cross-Linking: Its most significant application is as a cross-linking agent. It can be

incorporated into a polymer backbone and then used to create chemical bonds between

adjacent polymer chains. This process transforms a collection of individual polymer chains

into a single, three-dimensional network, dramatically enhancing the material's mechanical

strength, thermal stability, and chemical resistance. This is particularly valuable in the

production of high-performance perfluoroelastomers (FFKM).[3]

Other Reactions: The vinyl groups can also participate in other chemical transformations,

such as hydrosilylation (the addition of Si-H bonds) and oxidation under specific conditions.
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[3]

Polymer Chains Cross-linking Agent

Cross-linked Network

---Polymer Chain A---

---Polymer Chain A---
          |

     -CH₂-CH-
          |

        (CF₂)₆
          |

     -CH₂-CH-
          |

---Polymer Chain B---

---Polymer Chain B--- H₂C=CH-(CF₂)₆-CH=CH₂

Click to download full resolution via product page

Caption: Cross-linking of polymer chains via 1,6-divinylperfluorohexane.

Key Applications in Advanced Materials
The unique properties of 1,6-divinylperfluorohexane make it indispensable in several high-

technology sectors.

Perfluoroelastomers (FFKM): It serves as a crucial cross-linking agent for creating high-

performance seals, gaskets, and O-rings.[3] These materials are used in demanding

environments such as aerospace, chemical processing, and semiconductor manufacturing,

where resistance to extreme temperatures and aggressive chemicals is paramount.

Lithium-Sulfur (Li-S) Batteries: In energy storage, it is used to form cross-linked polymer

layers within Li-S battery cathodes.[3] This network helps to immobilize lithium polysulfides,

mitigating the "shuttle effect" that degrades battery performance and cycle life.

Specialty Coatings and Polymers: As a monomer, it is used to produce specialty polymers

and coatings that require extreme durability, low surface energy (non-stick properties), and
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hydrophobicity.[4]

Dielectric Fluids: Its high chemical stability and electrical resistance make it a candidate for

use as a dielectric fluid in the electronics industry.[4]

Safety and Handling
1,6-Divinylperfluorohexane is classified as a combustible liquid and can cause irritation to the

eyes, skin, and respiratory system.[2][6]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area

or fume hood. Wear appropriate PPE, including chemical goggles, neoprene or nitrile rubber

gloves, and a lab coat.[2]

Storage: Store in a cool, dry place away from heat, sparks, and open flames.[2] Keep

containers tightly sealed under an inert atmosphere.

Incompatibilities: Avoid contact with strong oxidizing agents, acids, alcohols, and anhydrous

bases like organometallics (e.g., butyl lithium).[2]

Fire Fighting: Use water spray, foam, carbon dioxide, or dry chemical extinguishers.[2]

Exposure to open flame may produce irritating fumes of hydrogen fluoride.[2]

Disposal: Dispose of contents and container in accordance with local, state, and federal

regulations at a licensed waste disposal facility.[2]

Conclusion and Future Outlook
1,6-Divinylperfluorohexane is a high-value, bifunctional monomer whose importance is

growing with the demand for advanced materials. Its ability to impart extreme stability and

durability through polymerization and cross-linking ensures its continued role in critical

applications. Future research is likely to focus on expanding its use in new areas, such as

advanced biomedical materials, where its biocompatibility and inertness are highly

advantageous, and in developing more efficient and sustainable synthesis routes.[3] As

industries push the boundaries of material performance, the unique properties offered by this

fluorinated building block will remain essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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